Cas no 1217501-07-9 (4-(Cyclopropylsulfonyl)phenylboronic acid)

4-(Cyclopropylsulfonyl)phenylboronic acid structure
1217501-07-9 structure
Product Name:4-(Cyclopropylsulfonyl)phenylboronic acid
CAS No:1217501-07-9
MF:C9H11BO4S
MW:226.057241678238
MDL:MFCD12546569
CID:827746
Update Time:2025-04-19

4-(Cyclopropylsulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Cyclopropylsulfonyl)phenyl)boronic acid
    • 4-(cyclopropylsulfonyl)phenylboronic acid
    • 4-(Cyclopropylsulfonyl)phenylboronic acid
    • MDL: MFCD12546569
    • Inchi: 1S/C9H11BO4S/c11-10(12)7-1-3-8(4-2-7)15(13,14)9-5-6-9/h1-4,9,11-12H,5-6H2
    • InChI Key: PSSBXFAHOTXNHV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(B(O)O)=CC=1)(C1CC1)(=O)=O

Computed Properties

  • Exact Mass: 226.04700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 82.98000
  • LogP: 0.38330

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